Cas no 70367-35-0 (Cyclohexanecarbonitrile, 2-hydroxy-, cis-)

• Product Name: Cyclohexanecarbonitrile, 2-hydroxy-, cis-
• CAS No: 70367-35-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 547348
• PubChem ID: 11263500
• Update Time: 2025-04-19

Cyclohexanecarbonitrile, 2-hydroxy-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 2-hydroxy-, cis-
• cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
• LogP
• CTK2H4984
• cis-2-hydroxycyclohexanecarbonitrile
• DTXSID60460409
• 70367-35-0

• Inchi： 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7-/m0/s1
• InChI Key： MFPCXQNVYPKUSM-BQBZGAKWSA-N
• SMILES： O[C@H]1CCCC[C@H]1C#N

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols